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Compound of Interest

Compound Name:
1,3-Naphthalenedisulfonic acid, 4-

amino-5-hydroxy-

CAS No.: 82-47-3

Cat. No.: B1218474

Get Quote

Welcome to the Technical Support Center for the High-Performance Liquid Chromatography

(HPLC) analysis of Chicago Acid (1-amino-8-naphthol-2,4-disulfonic acid). This guide is

designed for researchers, scientists, and drug development professionals to provide in-depth

technical assistance, troubleshooting advice, and answers to frequently asked questions. As

Senior Application Scientists, we have structured this guide to not only provide protocols but to

explain the scientific reasoning behind them, ensuring robust and reliable analytical results.

I. Understanding Chicago Acid and its
Chromatographic Challenges
Chicago Acid is a highly polar, aromatic compound containing two sulfonic acid groups and

both an amino and a hydroxyl group. This complex structure presents unique challenges in

reversed-phase HPLC. The sulfonic acid moieties are strong acids, meaning they will be

ionized (anionic) over a wide pH range. This can lead to secondary interactions with the

stationary phase, particularly residual silanols on silica-based columns, resulting in poor peak

shape (tailing).

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1218474#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218474?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure of Chicago Acid
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To cite this document: BenchChem. [Technical Support Center: HPLC Purity Analysis of
Chicago Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218474/docs#technical-support-center-hplc-purity-
analysis-of-chicago-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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